- Intramolecular cycloaddition of fluorinated 1,3,4-oxadiazoles to dienes, Journal of Fluorine Chemistry, 2007, 128(7), 740-747
Cas no 944903-98-4 (Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate)
944903-98-4 structure
Product Name:Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
CAS No:944903-98-4
MF:C6H5F3N2O3
MW:210.110711812973
MDL:MFCD10696748
CID:4666689
Update Time:2023-09-21
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE
- AB58068
- AT18823
- 2-trifluoroMethyl-5-ethoxycarbonyl-1,3,4-oxadiazole
- 1,3,4-Oxadiazole-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (ACI)
- Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
-
- MDL： MFCD10696748
- Inchi： 1S/C6H5F3N2O3/c1-2-13-4(12)3-10-11-5(14-3)6(7,8)9/h2H2,1H3
- InChI Key： UEWHDKZLUMERPH-UHFFFAOYSA-N
- SMILES： O=C(C1OC(C(F)(F)F)=NN=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 221
- XLogP3: 1.2
- Topological Polar Surface Area: 65.2
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441798-10mg |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B441798-50mg |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B441798-100mg |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 100mg |
$ 340.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01811-5g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 5g |
$1365 | 2023-09-07 | |
| Chemenu | CM467915-1g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-297942-0.05g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 0.05g |
$174.0 | 2023-11-13 | |
| Enamine | EN300-297942-0.1g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 0.1g |
$257.0 | 2023-11-13 | |
| Enamine | EN300-297942-0.25g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 0.25g |
$367.0 | 2023-11-13 | |
| Enamine | EN300-297942-0.5g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 0.5g |
$579.0 | 2023-11-13 | |
| Enamine | EN300-297942-1.0g |
ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate |
944903-98-4 | 95% | 1.0g |
$743.0 | 2023-02-27 |
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ; 1 h, -10 °C; -10 °C → rt; 30 min, rt
1.2 Reagents: Phosphorus pentoxide ; 30 mm Hg, rt → 170 °C
1.2 Reagents: Phosphorus pentoxide ; 30 mm Hg, rt → 170 °C
Reference
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Raw materials
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Preparation Products
Ethyl 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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